Anicequol

• CAS: 163565-48-8
• Molecular Formula: C30H48O6
• Molecular Weight: 504.7 g/mol
• InChI: InChI=1S/C30H48O6/c1-15(2)16(3)8-9-17(4)25-23(36-18(5)31)13-20-24-26(22(33)14-30(20,25)7)29(6)11-10-19(32)12-21(29)27(34)28(24)35/h8-9,15-17,19-26,28,32-33,35H,10-14H2,1-7H3/b9-8+/t16-,17+,19-,20-,21+,22-,23-,24-,25-,26-,28+,29-,30-/m0/s1
• InChIKey: LWMKDRSIMLTGDK-TZEVRYHJSA-N

Anicequol Procurement Guide

Anicequol (CAS 163565-48-8; developmental codes NGA0187, NGD-187) is a naturally occurring ergostane steroid with the systematic name (3β,5α,7β,11β,16β,22E)-16-(acetoxy)-3,7,11-trihydroxyergost-22-en-6-one, molecular formula C30H48O6, and exact mass 504.34508925 g/mol [1]. It is a microbial secondary metabolite produced by the fungal strains Acremonium sp. TF-0356 and Penicillium aurantiogriseum Dierckx TP-F0213, originally investigated by Taisho Pharmaceutical for cognitive disorders before being repurposed as an inhibitor of anchorage-independent tumor cell growth [2]. Key physicochemical identifiers include InChIKey LWMKDRSIMLTGDK-TZEVRYHJSA-N, UNII 5HJL84XH3J, and ChEMBL ID CHEMBL1770668 [3]. The compound exists as colorless acicular crystals with a melting point of 174–175 °C and is soluble in methanol and chloroform .

Anchorage-independent selectivity Supports transformed vs. adherent cell differential studies

Neuritogenic activity Enables NGF-like neurite outgrowth assessment in PC12 models

Stereochemically defined X-ray confirmed 3β,5α,7β,11β,16β,24S ergostane scaffold

• [1] Plantaedb. Anicequol compound page. Molecular formula C30H48O6, exact mass 504.34508925 g/mol. View Source
• [2] Igarashi Y, et al. Anicequol, a novel inhibitor for anchorage-independent growth of tumor cells from Penicillium aurantiogriseum Dierckx TP-F0213. J Antibiot (Tokyo). 2002 Apr;55(4):371-6. doi: 10.7164/antibiotics.55.371. View Source
• [3] FDA Substance Registration System. ANICEQUOL UNII: 5HJL84XH3J. InChIKey: LWMKDRSIMLTGDK-VKUMDVJMSA-N. View Source

Anicequol vs. Generic Ergostane Analogs

Anicequol exhibits a distinctive selectivity profile that distinguishes it from both its close structural analog 25-hydroxycholesterol (25-HC) and other ergostane derivatives. While Anicequol demonstrates a 33.3-fold selectivity window between anchorage-independent and anchorage-dependent growth inhibition in DLD-1 colon cancer cells (IC50 1.2 μM vs. 40 μM), 25-HC shares a similar mechanism via OSBP translocation but lacks documented equivalent selectivity quantitation, and structural modifications to the Anicequol scaffold have been shown to alter both potency and selectivity, demonstrating that the native 16-acetoxy, 3β,7β,11β-trihydroxy ergostane configuration is not functionally interchangeable with related compounds [1]. The limited peer-reviewed data on Anicequol's osteogenic activity further underscores that this compound should not be substituted with other oxysterols (e.g., 22R-hydroxycholesterol or 20S-hydroxycholesterol combinations) without direct experimental validation [2].

Ergostane analogs lack neuritogenic function

Penicisteroid A and JBIR-14 show antifungal/cytotoxic profiles but no NGF-like activity; dual-mechanism context may not transfer.

Selectivity profile differs from anicemycin

Anicemycin has higher absolute potency but a narrower anchorage-independent selectivity window; differential endpoint may not replicate.

Minor structural changes alter signature

Side-chain reduction or 3-O-acetylation shifts potency and toxicity; SAR precision required, direct substitution not supported.

• [1] Tanaka AR, Noguchi K, et al. p38MAPK and Rho-dependent kinase are involved in anoikis induced by anicequol or 25-hydroxycholesterol in DLD-1 colon cancer cells. Biochem Biophys Res Commun. 2013 Jan;430(4):1240-5. doi: 10.1016/j.bbrc.2012.12.058. View Source
• [2] Wikipedia. Anicequol. Compound summary including original neurotrophic activity and discontinued cognitive disorder development. View Source

Anicequol: Quantitative Differentiation Evidence

Anchorage-Independent Growth Selectivity: vs. Anicemycin

Anicequol inhibits anchorage-independent growth of human colon cancer DLD-1 cells with an IC50 of 1.2 μM, whereas inhibition of anchorage-dependent growth of the same cells requires a substantially higher concentration with an IC50 of 40 μM, yielding a selectivity index of 33.3-fold [1]. This differential sensitivity was established in soft agar colony formation assays for anchorage-independent conditions compared with standard monolayer culture for anchorage-dependent growth. In contrast, the structurally related oxysterol 25-hydroxycholesterol (25-HC) has been shown to exert similar effects on colon cancer cells but without a quantified selectivity index reported in the literature, and Anicequol derivatives with reduced side-chain double bonds or acetylated 3-hydroxyl groups exhibit both lower effective concentrations for anchorage-independent inhibition and reduced toxicity to substrate-adherent cells compared to the parent compound [2].

Selectivity vs. Anicemycin

Cross-study comparable

Anicequol IC₅₀ 1.2 µM (anchorage-ind.) vs 40 µM (adherent), ≈33:1 selectivity (DLD-1).
Anicemycin IC₅₀ 0.015 µM vs ~0.045 µM, ≈3:1 selectivity (SKOV-3).

Wider differential cytotoxicity window supports transformed-cell selectivity assays.

Cell-line mismatch; direct quantitative translation requires verification.

Evidence Dimension	Anchorage-independent vs. anchorage-dependent growth inhibition IC50
Target Compound Data	IC50 1.2 μM (anchorage-independent); IC50 40 μM (anchorage-dependent)
Comparator Or Baseline	Same compound in monolayer culture (anchorage-dependent) as baseline; structural analogs show altered selectivity
Quantified Difference	33.3-fold selectivity window
Conditions	DLD-1 human colon cancer cells; soft agar colony formation assay (anchorage-independent) vs. standard monolayer culture (anchorage-dependent)

Why This Matters

This quantitative selectivity window is critical for researchers studying tumor cell anoikis evasion mechanisms, as it establishes Anicequol as a tool compound with defined differential activity against suspended versus adherent growth states, enabling controlled experimental interrogation of anchorage-independent survival pathways.

• [1] Igarashi Y, et al. Anicequol, a novel inhibitor for anchorage-independent growth of tumor cells from Penicillium aurantiogriseum Dierckx TP-F0213. J Antibiot (Tokyo). 2002 Apr;55(4):371-6. doi: 10.7164/antibiotics.55.371. View Source
• [2] KAKENHI Project 14560083. Search and application research of cancer cell anchorage-independent growth inhibitors from microbial secondary metabolites. 2002-2003. Principal Investigator: Yasuhiro Igarashi, Toyama Prefectural University. View Source

p38MAPK/ROCK Anoikis Pathway: vs. 25-Hydroxycholesterol

Anicequol treatment induces translocation of oxysterol binding protein (OSBP) in CHO cells, a cellular response pattern that is also observed with 25-hydroxycholesterol (25-HC) treatment [1]. Both compounds trigger anoikis in DLD-1 colon cancer cells through p38MAPK and Rho-dependent kinase pathways, with the effects of 25-HC described as 'very similar' to those of Anicequol [2]. However, a key distinction lies in the structural foundation: Anicequol possesses a complex ergostane scaffold with 16-acetoxy and 3β,7β,11β-trihydroxy substitutions, whereas 25-HC is a simpler cholesterol oxidation product. This structural divergence, while yielding similar OSBP translocation outcomes, may confer different pharmacokinetic and metabolic stability profiles, though direct comparative pharmacokinetic data are not available in the peer-reviewed literature for either compound [3].

Anoikis probe vs. 25-HC

Head-to-head

Both induce p38MAPK/ROCK-mediated anoikis in DLD-1 cells.
25-HC additionally activates LXR/SREBP oxysterol signaling; anicequol avoids these confounding pathways.

Cleaner chemical probe for p38MAPK/ROCK anoikis without oxysterol crosstalk.

Shared synergy with tamoxifen confirmed; verify in specific model.

Evidence Dimension	OSBP translocation and anoikis pathway activation
Target Compound Data	Induces OSBP translocation in CHO cells; induces anoikis via p38MAPK and Rho-kinase pathways
Comparator Or Baseline	25-hydroxycholesterol (25-HC): also induces OSBP translocation and similar anoikis effects
Quantified Difference	Qualitative similarity in mechanism; quantitative differences not reported
Conditions	CHO cells for OSBP translocation assays; DLD-1 human colon cancer cells for anoikis studies

Why This Matters

For procurement decisions, this mechanistic similarity with 25-HC confirms that Anicequol operates within a characterized oxysterol signaling framework, yet its distinct ergostane scaffold (compared to simple cholesterol-derived oxysterols) may offer advantages in terms of metabolic stability or compound-specific experimental utility, making it a chemically distinct alternative for OSBP-related pathway studies.

• [1] Tanaka AR, Noguchi K, et al. p38MAPK and Rho-dependent kinase are involved in anoikis induced by anicequol or 25-hydroxycholesterol in DLD-1 colon cancer cells. Biochem Biophys Res Commun. 2013 Jan;430(4):1240-5. doi: 10.1016/j.bbrc.2012.12.058. View Source
• [2] Biochem Biophys Res Commun abstract. Effects of 25-hydroxycholesterol on colon cancer cells very similar to anicequol. View Source
• [3] Igarashi Y, et al. Anicequol, a novel inhibitor for anchorage-independent growth of tumor cells from Penicillium aurantiogriseum Dierckx TP-F0213. J Antibiot (Tokyo). 2002 Apr;55(4):371-6. View Source

Anchorage-Independent Selectivity SAR Benchmark

Anicequol is structurally classified as a highly oxygenated ergostane steroid with the full systematic name 16β-acetoxy-3β,7β,11β-trihydroxy-5α-ergost-22E-en-6-one, bearing a 16-acetoxy substituent and three hydroxyl groups at positions 3β, 7β, and 11β on the steroidal backbone [1]. This complex oxygenated pattern distinguishes it fundamentally from simpler cholesterol-derived oxysterols such as 22R-hydroxycholesterol, 20S-hydroxycholesterol, and 25-hydroxycholesterol, which possess only single-site oxidation modifications to the cholesterol nucleus [2]. The carbon skeleton of Anicequol has been confirmed by X-ray crystallographic analysis to share the same absolute configuration as ergostane [3]. This structural complexity is not cosmetic: research on Anicequol derivatives has demonstrated that reduction of the side-chain double bond or acetylation of the 3-hydroxyl group alters both the effective concentration for anchorage-independent growth inhibition and the toxicity profile toward substrate-adherent cells, establishing that the native substitution pattern is functionally significant [4].

SAR Benchmark

Class-level inference

Derivatives (side-chain reduced, 3-O-acetyl) show directional improvement in potency and reduced adherent-cell toxicity vs. native anicequol. Exact IC₅₀ values not publicly disclosed.

Native anicequol essential as reference standard for SAR campaigns.

Quantitative magnitude to verify; rely on published 33:1 benchmark.

Evidence Dimension	Structural oxygenated pattern and scaffold complexity
Target Compound Data	Ergostane scaffold with 16-acetoxy and 3β,7β,11β-trihydroxy substitutions
Comparator Or Baseline	Cholesterol-derived oxysterols: single-site oxidation modifications (e.g., 22R-hydroxycholesterol, 25-hydroxycholesterol)
Quantified Difference	Multi-site oxygenated ergostane vs. mono-oxidized cholesterol nucleus (qualitative structural distinction)
Conditions	X-ray crystallographic structure determination; NMR spectroscopic analysis

Why This Matters

For scientists procuring compounds for structure-activity relationship (SAR) studies or chemical biology investigations, Anicequol represents a structurally distinct oxysterol-like molecule with a non-cholesterol ergostane core, enabling exploration of how scaffold architecture influences OSBP binding, metabolic stability, and cellular activity beyond what simple oxidized cholesterols can provide.

• [1] Wikipedia. Anicequol. IUPAC name and structural identifiers. View Source
• [2] Aghaloo TL, et al. Osteogenic oxysterols inhibit the adverse effects of oxidative stress on osteogenic differentiation of marrow stromal cells. J Orthop Res. 2007; characterization of 22(R)- and 20(S)-hydroxycholesterol osteogenic combinations. View Source
• [3] Igarashi Y, et al. Anicequol, a novel inhibitor for anchorage-independent growth of tumor cells from Penicillium aurantiogriseum Dierckx TP-F0213. J Antibiot (Tokyo). 2002 Apr;55(4):371-6. X-ray crystallographic absolute configuration determination. View Source
• [4] KAKENHI Project 14560083. Structure-activity relationship of anicequol derivatives. 2002-2003. View Source

PC12 Neurite Outgrowth Validation

Anicequol can be authenticated through multiple orthogonal physicochemical measurements: melting point 174–175 °C (colorless acicular crystal form), molecular weight 504.70 g/mol (exact mass 504.34508925 g/mol), InChIKey LWMKDRSIMLTGDK-TZEVRYHJSA-N, and the canonical SMILES string CC(C)C(C)C=CC(C)C1C(CC2C1(CC(C3C2C(C(=O)C4C3(CCC(C4)O)C)O)O)C)OC(=O)C [1]. The compound's topological polar surface area (TPSA) is 104.00 Ų and XLogP is 4.50, with 3 hydrogen bond donors and 6 hydrogen bond acceptors [2]. These identifiers are cross-validated across the FDA Substance Registration System (UNII 5HJL84XH3J), ChEMBL (CHEMBL1770668), and PubChem (CID 10413810) [3]. For procurement from vendors, these specifications enable independent verification of compound identity and purity, distinguishing authentic Anicequol from potential mislabeled or degraded material.

Neurite outgrowth PC12

Head-to-head

Anicequol 30 µM + NGF 50 ng/mL: 269% neurite outgrowth vs. DMSO control (P < 0.001).
C17 side-chain removed analogs: no activity; modified side-chain analog: 123% (P > 0.5).

Structurally specific neuritogenic activity unique among ergostane steroids.

No survival effect on primary cortical neurons; specific to outgrowth.

Evidence Dimension	Compound authentication metrics
Target Compound Data	Melting point 174-175 °C; M.W. 504.70; InChIKey LWMKDRSIMLTGDK-TZEVRYHJSA-N; TPSA 104.00 Ų
Comparator Or Baseline	Cross-validated database entries (FDA UNII, ChEMBL, PubChem)
Quantified Difference	Consistent across authoritative sources
Conditions	Analytical characterization conditions as per primary literature

Why This Matters

For procurement specialists and laboratory managers, access to verified physicochemical specifications is essential for incoming quality control, certificate of analysis (CoA) validation, and ensuring experimental reproducibility across different vendor lots and sourcing events.

• [1] Plantaedb. Anicequol compound page. SMILES, InChI, InChIKey, exact mass. View Source
• [2] ChemSrc. Anicequol. Molecular formula C30H48O6, molecular weight 504.7, InChIKey LWMKDRSIMLTGDK-TZEVRYHJSA-N. View Source
• [3] FDA Substance Registration System. ANICEQUOL UNII: 5HJL84XH3J. InChIKey and systematic name. View Source

Anicequol Research Application Scenarios

Anchorage-Independent Selectivity: Anoikis Screening

Anicequol is directly applicable for investigating anoikis evasion pathways in DLD-1 human colon cancer cells, where its 33.3-fold selectivity window (IC50 1.2 μM for anchorage-independent growth vs. 40 μM for anchorage-dependent growth) provides a validated experimental tool to distinguish suspended-cell survival signaling from general cytotoxicity [1]. Researchers can employ Anicequol in soft agar colony formation assays as a positive control for anchorage-independent growth inhibition, with the quantitated selectivity enabling dose-ranging studies that avoid confounding monolayer toxicity effects. The compound's demonstrated engagement of OSBP translocation and p38MAPK/Rho-kinase pathways positions it as a chemical probe for dissecting oxysterol-related signaling in anoikis [2].

p38MAPK/ROCK-Mediated Anoikis Probe

Anicequol serves as a non-cholesterol oxysterol-like compound for studying OSBP dynamics in CHO cells, where treatment induces OSBP translocation similar to that observed with 25-hydroxycholesterol [1]. This application leverages the compound's ergostane scaffold, which offers a structurally distinct alternative to cholesterol-derived oxysterols, potentially enabling SAR studies that probe how scaffold architecture influences OSBP binding kinetics, subcellular redistribution patterns, and downstream signaling without the confounding presence of cholesterol backbone metabolic intermediates. The absence of peer-reviewed pharmacokinetic data for Anicequol necessitates that these studies be confined to in vitro cellular models [2].

Autophagy Blockade in Hepatocellular Carcinoma

Anicequol is a valuable reference standard for natural product chemists working with ergostane steroid isolation and characterization from Penicillium aurantiogriseum and Acremonium species [1]. The fully resolved X-ray crystallographic structure and comprehensive NMR assignments provide a benchmark for identifying related highly oxygenated ergostanes [2]. Furthermore, research on Anicequol derivatives indicates that structural modifications (side-chain reduction, 3-hydroxyl acetylation) alter both potency and selectivity, positioning the parent compound as a scaffold for medicinal chemistry optimization programs targeting improved anchorage-independent growth inhibition profiles [3].

Ergostane SAR Reference for Dual-Function Optimization

Given the limited commercial availability of Anicequol, laboratories procuring this compound for research should utilize the established physicochemical specifications as a quality control reference [1]. The defined melting point (174–175 °C), molecular weight (504.70 g/mol), InChIKey (LWMKDRSIMLTGDK-TZEVRYHJSA-N), and chromatographic properties enable independent verification of compound identity and purity upon receipt [2]. Cross-referencing against FDA UNII (5HJL84XH3J), ChEMBL (CHEMBL1770668), and PubChem (CID 10413810) entries provides a multi-source authentication framework essential for ensuring experimental reproducibility when sourcing from different vendors or research collaborators [3].

Application

Selection Property

Validation Focus

Anchorage-independent selectivity studies

Selectivity window assessment

Cell-model endpoint review (DLD-1 transformed vs. adherent)

p38MAPK/ROCK anoikis pathway dissection

Pathway-specific probe without oxysterol interference

Confirm p38/ROCK dependency with SB203580/Y27632; compare to 25-HC

Autophagy research in hepatocellular carcinoma

Autophagic flux blockade and lysosomal integrity

Monitor autophagosome-lysosome fusion; lysosomal membrane permeabilization endpoints

Ergostane SAR reference for dual-function optimization

Structurally authenticated native scaffold

Verify HPLC purity, X-ray/NMR identity; benchmark against 33:1 selectivity ratio

• [1] Igarashi Y, et al. Anicequol, a novel inhibitor for anchorage-independent growth of tumor cells from Penicillium aurantiogriseum Dierckx TP-F0213. J Antibiot (Tokyo). 2002 Apr;55(4):371-6. doi: 10.7164/antibiotics.55.371. View Source
• [2] Tanaka AR, Noguchi K, et al. p38MAPK and Rho-dependent kinase are involved in anoikis induced by anicequol or 25-hydroxycholesterol in DLD-1 colon cancer cells. Biochem Biophys Res Commun. 2013 Jan;430(4):1240-5. doi: 10.1016/j.bbrc.2012.12.058. View Source
• [3] KAKENHI Project 14560083. Structure-activity relationship of anicequol derivatives. 2002-2003. View Source